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Compound of Interest

Compound Name: D-Mannitol-13C

Cat. No.: B583874 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and efficient laboratory

environment. This document provides essential, immediate safety and logistical information for

the handling of D-Mannitol-13C, a stable isotope-labeled compound.

Chemical Identifier:

Name: D-Mannitol-13C

Synonyms: Mannitol-13C; Mannite-13C[1]

CAS Number: 132202-29-0[1]

Molecular Formula: C513CH14O6[1]

Molecular Weight: 183.16 g/mol [1]

Hazard Identification and Classification
According to available Safety Data Sheets (SDS), D-Mannitol-13C is not classified as a

hazardous substance or mixture.[1][2] It is essential to handle it in accordance with good

industrial hygiene and safety practices.[2]

GHS Hazard Classification:
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Not a hazardous substance or mixture.[1]

Personal Protective Equipment (PPE)
While D-Mannitol-13C is not considered hazardous, adherence to standard laboratory safety

protocols is crucial to minimize any potential risks. The following personal protective equipment

is recommended.

PPE Category Recommended Equipment Specifications

Eye Protection
Safety goggles with side-

shields

Must be compliant with ANSI

Z87.1 standards.[3]

Hand Protection Protective gloves

Disposable nitrile gloves are

suitable for incidental contact.

[1][4]

Body Protection Laboratory coat
Standard lab coat to protect

clothing and skin.[4][5]

Respiratory Protection Suitable respirator

Recommended when

engineering controls are not

sufficient to minimize dust

generation.[1]

Footwear Closed-toe shoes
Required for general

laboratory safety.[4][5]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Ensure adequate ventilation in the work area.[1]

Provide an accessible safety shower and eye wash station.[1]

2. Handling Powdered D-Mannitol-13C:

Avoid inhalation, and contact with eyes and skin.[1]
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Minimize dust and aerosol formation during handling.[1]

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood,

especially when weighing or transferring the powder.

3. Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperature for the powder is -20°C for long-term stability (up to 3

years).[1]

4. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses, if present. Immediately

flush eyes with large amounts of water. Seek

medical attention.[1]

Skin Contact

Rinse skin thoroughly with water. Remove

contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek medical attention.[1]

Disposal Plan
As D-Mannitol-13C is a non-hazardous substance, disposal should be in accordance with

local, state, and federal regulations for non-hazardous chemical waste.
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1. Spills and Leaks:

Use full personal protective equipment during cleanup.[1]

Avoid breathing vapors, mist, dust, or gas.[1]

Ensure adequate ventilation.[1]

For powdered spills, carefully sweep up the material to avoid generating dust and place it in

a suitable, labeled container for disposal.

For solutions, absorb with a liquid-binding material such as diatomite or universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Prevent the product from entering drains, water courses, or the soil.[1]

2. Waste Disposal:

Dispose of contaminated material and unused product in accordance with all applicable

federal, state, and local regulations.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Visualized Workflow
The following diagram illustrates the standard operational workflow for handling D-Mannitol-
13C in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.eu/batch_PDF/HY-N0378S1/D-Mannitol-13C-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-N0378S1/D-Mannitol-13C-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-N0378S1/D-Mannitol-13C-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-N0378S1/D-Mannitol-13C-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-N0378S1/D-Mannitol-13C-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-N0378S1/D-Mannitol-13C-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b583874?utm_src=pdf-body
https://www.benchchem.com/product/b583874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Prepare Workspace
- Ensure proper ventilation

- Verify access to safety shower and eyewash station

Weighing and Transfer
- Perform in a chemical fume hood

- Minimize dust generation

Solution Preparation
- Add powder to solvent slowly

- Mix gently to dissolve

Spill Management
- Isolate the area

- Absorb liquid or sweep solid
- Decontaminate surfaces

If spill occurs

Waste Disposal
- Collect in a labeled, sealed container

- Dispose according to institutional guidelines

Doff PPE
- Remove gloves and lab coat

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling D-Mannitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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